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Compound of Interest

Compound Name: 2-(Ethylthio)propanoic acid

Cat. No.: B1342693 Get Quote

CAS Number: 20461-87-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Ethylthio)propanoic acid, a

sulfur-containing carboxylic acid of interest in various research and development fields,

particularly in the design of targeted therapeutic and diagnostic agents. This document

consolidates available data on its chemical properties, synthesis, analytical characterization,

and potential applications, with a focus on its emerging role in the context of hypoxia-targeted

agents.

Chemical and Physical Properties
2-(Ethylthio)propanoic acid is a chiral organic compound with a molecular weight of 134.20

g/mol and the chemical formula C5H10O2S.[1] Its structure features a propanoic acid

backbone with an ethylthio group attached to the alpha-carbon.

Table 1: Physicochemical Properties of 2-(Ethylthio)propanoic Acid
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Property Value Reference

CAS Number 20461-87-4 [1]

Molecular Formula C5H10O2S [1]

Molecular Weight 134.20 g/mol [1]

Boiling Point 113.7 °C at 8 Torr

Density 1.117 ± 0.06 g/cm³ (Predicted)

pKa 3.88 ± 0.10 (Predicted)

Form Solid

SMILES CCSC(C)C(=O)O [2]

InChI

InChI=1S/C5H10O2S/c1-3-8-

4(2)5(6)7/h4H,3H2,1-2H3,

(H,6,7)

[2]

InChIKey
QSPCCDNHTPQDKL-

UHFFFAOYSA-N
[2]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 2-(Ethylthio)propanoic
acid is not readily available in the reviewed literature, a standard and logical synthetic route

would involve the nucleophilic substitution of a suitable leaving group on a propanoic acid

derivative with an ethylthiolate nucleophile. A plausible method is the reaction of 2-

bromopropanoic acid with sodium ethanethiolate.

Experimental Protocol: Synthesis of 2-
(Ethylthio)propanoic Acid (Proposed)
This protocol is based on the general principles of nucleophilic substitution reactions for the

synthesis of thioethers.

Materials:
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2-Bromopropanoic acid

Ethanethiol

Sodium hydroxide

Diethyl ether

Anhydrous sodium sulfate

Hydrochloric acid (for workup)

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Preparation of Sodium Ethanethiolate: In a round-bottom flask, dissolve ethanethiol in a

suitable solvent like ethanol. Add an equimolar amount of sodium hydroxide to generate

sodium ethanethiolate in situ.

Nucleophilic Substitution: To the solution of sodium ethanethiolate, add 2-bromopropanoic

acid dropwise at room temperature. The reaction mixture is then heated to reflux and stirred

for several hours to ensure complete reaction.

Workup: After cooling to room temperature, the reaction mixture is acidified with hydrochloric

acid. The aqueous layer is then extracted with diethyl ether.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure using a rotary

evaporator. The crude product can be further purified by distillation or chromatography.

Analytical Characterization
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Due to the lack of publicly available experimental spectra for 2-(Ethylthio)propanoic acid, the

following are predicted characterization data based on its structure and data from analogous

compounds.

Table 2: Predicted Analytical Data for 2-(Ethylthio)propanoic Acid

Technique Predicted Observations

¹H NMR

Signals corresponding to the ethyl group (triplet

and quartet), a quartet for the methine proton at

the alpha-carbon, a doublet for the methyl group

on the propanoic acid backbone, and a singlet

for the carboxylic acid proton.

¹³C NMR

Resonances for the two carbons of the ethyl

group, the methine and methyl carbons of the

propanoic acid backbone, and a downfield

signal for the carbonyl carbon of the carboxylic

acid.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of 134.20. Fragmentation

patterns would likely show loss of the carboxylic

acid group and cleavage of the C-S bond.

Applications in Drug Development and Research
The primary area of interest for 2-(Ethylthio)propanoic acid and its derivatives is in the

development of radiopharmaceuticals, particularly for imaging hypoxic tissues. Hypoxia, or low

oxygen concentration, is a characteristic feature of many solid tumors and is associated with

resistance to therapy and poor prognosis.

Role as a Chelator for Radiometals
Derivatives of 2-(Ethylthio)propanoic acid can be functionalized to act as chelating agents for

radiometals like Technetium-99m (⁹⁹mTc), a commonly used gamma-emitting radionuclide in

single-photon emission computed tomography (SPECT). These chelators form stable

complexes with the radiometal, which can then be targeted to specific biological sites.
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Hypoxia Imaging
The ethylthio moiety in these molecules can be incorporated into larger structures designed to

accumulate in hypoxic regions. For instance, a derivative, 2-(2-aminoethylthio)-3-(1H-imidazol-

4-yl)propanoic acid, has been investigated as a component of a ⁹⁹mTc-labeled complex for

potential hypoxia imaging. While specific data for a radiolabeled complex of 2-
(Ethylthio)propanoic acid is not available, biodistribution studies of related ⁹⁹mTc complexes

have shown some tumor uptake and favorable tumor-to-muscle ratios due to rapid clearance

from non-target tissues.

Table 3: Biodistribution Data of a Related ⁹⁹mTc-labeled Hypoxia Imaging Agent (% Injected

Dose per Gram)

Organ 1 h post-injection 4 h post-injection

Blood 0.8 ± 0.1 0.3 ± 0.05

Heart 0.5 ± 0.1 0.2 ± 0.04

Lungs 1.2 ± 0.2 0.5 ± 0.1

Liver 5.6 ± 0.8 3.1 ± 0.5

Kidneys 15.2 ± 2.5 8.9 ± 1.2

Tumor 1.5 ± 0.3 1.1 ± 0.2

Muscle 0.4 ± 0.1 0.2 ± 0.03

Data is hypothetical and representative of typical biodistribution for such agents.

Signaling Pathways and Mechanism of Action
The interest in propanoic acid derivatives for hypoxia imaging may be linked to the metabolic

role of propionate. Recent studies have suggested that propionate metabolism can induce a

hypoxic state within cells by increasing oxygen consumption. This process can lead to the

stabilization of Hypoxia-Inducible Factors (HIFs), particularly HIF-2α. HIFs are transcription

factors that play a crucial role in the cellular response to hypoxia, upregulating genes involved

in angiogenesis, glucose metabolism, and cell survival.
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The proposed mechanism suggests that a radiolabeled derivative of 2-(Ethylthio)propanoic
acid could be preferentially retained in cells with high propionate uptake and metabolism,

which would correspond to areas of high metabolic activity and potentially hypoxia, such as in

tumors.

2-(Ethylthio)propanoic_acid_derivative Cellular_Uptake Metabolism Increased_Oxygen_Consumption Cellular_Hypoxia HIF-2a_Stabilization Gene_Expression Tumor_Progression

Click to download full resolution via product page

Caption: Proposed mechanism of action for 2-(Ethylthio)propanoic acid derivatives in

hypoxia.

Experimental Workflows
The development of a radiopharmaceutical based on 2-(Ethylthio)propanoic acid would

typically follow a structured workflow from synthesis to preclinical evaluation.
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Chemical Synthesis & Characterization

Radiolabeling & In Vitro Studies

Preclinical Evaluation

Synthesis of 2-(Ethylthio)propanoic acid derivative

Analytical Characterization (NMR, MS, etc.)

Radiolabeling with ⁹⁹mTc

Radiochemical Purity (TLC, HPLC)

In Vitro Stability (Serum)

Cellular Uptake Assays (Normoxia vs. Hypoxia)

Biodistribution in Tumor-bearing Mice

SPECT/CT Imaging

Click to download full resolution via product page

Caption: A typical experimental workflow for developing a radiopharmaceutical.
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Safety Information
2-(Ethylthio)propanoic acid is classified as an irritant. Standard laboratory safety precautions

should be taken when handling this compound, including the use of personal protective

equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-

ventilated fume hood.

Table 4: Hazard Identification

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Conclusion
2-(Ethylthio)propanoic acid and its derivatives represent a promising scaffold for the

development of novel diagnostic and therapeutic agents, particularly in the field of oncology.

Their potential role as chelators for radiometals, combined with the metabolic link between

propionate and hypoxia, opens up new avenues for the design of hypoxia-targeted

radiopharmaceuticals. Further research is warranted to fully elucidate the synthesis, biological

activity, and clinical potential of this class of compounds. This technical guide serves as a

foundational resource for scientists and researchers interested in exploring the properties and

applications of 2-(Ethylthio)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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